Cas no 2680702-83-2 (benzyl N-(2,4-difluoropyridin-3-yl)carbamate)

• Product Name: benzyl N-(2,4-difluoropyridin-3-yl)carbamate
• CAS No: 2680702-83-2
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 5647864
• PubChem ID: 165912065
• Update Time: 2025-06-11

benzyl N-(2,4-difluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28281697
• 2680702-83-2
• benzyl N-(2,4-difluoropyridin-3-yl)carbamate

• Inchi： 1S/C13H10F2N2O2/c14-10-6-7-16-12(15)11(10)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： AQPMPJVITMKFBN-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 264.07103389g/mol
• Monoisotopic Mass: 264.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2,4-difluoropyridin-3-yl)carbamate

Research Briefing on Benzyl N-(2,4-Difluoropyridin-3-yl)carbamate (CAS: 2680702-83-2): Recent Advances and Applications

Benzyl N-(2,4-difluoropyridin-3-yl)carbamate (CAS: 2680702-83-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoropyridinyl and carbamate functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings, focusing on the synthesis, mechanistic insights, and therapeutic potential of this compound.

The synthesis of benzyl N-(2,4-difluoropyridin-3-yl)carbamate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. The study emphasized the compound's stability and compatibility with various downstream functionalization reactions, making it a valuable building block for complex molecular architectures. Additionally, advancements in green chemistry have enabled the use of solvent-free and microwave-assisted synthesis methods, reducing environmental impact while maintaining high efficiency.

In terms of biological activity, benzyl N-(2,4-difluoropyridin-3-yl)carbamate has shown promising results as a precursor for kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the development of selective JAK3 inhibitors, which are critical for treating autoimmune diseases. The compound's difluoropyridinyl moiety was found to enhance binding affinity and selectivity, as confirmed by X-ray crystallography and molecular docking studies. Furthermore, its carbamate group facilitated the introduction of additional pharmacophores, enabling the creation of derivatives with improved pharmacokinetic properties.

Another area of interest is the compound's potential antimicrobial applications. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of benzyl N-(2,4-difluoropyridin-3-yl)carbamate exhibited potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies revealed that these derivatives disrupt bacterial cell wall synthesis by targeting key enzymes, offering a novel mode of action compared to existing antibiotics. These findings underscore the compound's potential as a scaffold for next-generation antimicrobial agents.

Despite these advancements, challenges remain in the clinical translation of benzyl N-(2,4-difluoropyridin-3-yl)carbamate-based therapeutics. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates. Ongoing studies are also exploring the compound's applications in other therapeutic areas, such as oncology and neurodegenerative diseases, further expanding its potential impact.

In conclusion, benzyl N-(2,4-difluoropyridin-3-yl)carbamate (CAS: 2680702-83-2) represents a promising chemical entity with diverse applications in drug discovery. Recent research has elucidated its synthetic versatility, biological activity, and therapeutic potential, paving the way for innovative treatments. As the field progresses, continued investigation into its mechanistic underpinnings and optimization strategies will be crucial for realizing its full potential in addressing unmet medical needs.